Cas no 2169205-11-0 (4-(aminomethyl)-8-fluoro-5-methyl-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 4-(aminomethyl)-8-fluoro-5-methyl-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 2169205-11-0
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 5944673
• PubChem ID: 165481853
• Update Time: 2025-10-30

4-(aminomethyl)-8-fluoro-5-methyl-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-8-fluoro-5-methyl-1,2,3,4-tetrahydroquinolin-2-one
• EN300-1301205
• 2169205-11-0

• Inchi： 1S/C11H13FN2O/c1-6-2-3-8(12)11-10(6)7(5-13)4-9(15)14-11/h2-3,7H,4-5,13H2,1H3,(H,14,15)
• InChI Key： BGWBTKHNYHSDTC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C2=C1NC(CC2CN)=O

Computed Properties

• Exact Mass: 208.10119120g/mol
• Monoisotopic Mass: 208.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(aminomethyl)-8-fluoro-5-methyl-1,2,3,4-tetrahydroquinolin-2-one

Introduction to 4-(aminomethyl)-8-fluoro-5-methyl-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 2169205-11-0)

4-(aminomethyl)-8-fluoro-5-methyl-1,2,3,4-tetrahydroquinolin-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound, identified by its CAS number 2169205-11-0, belongs to the tetrahydroquinoline class of heterocycles, which are widely recognized for their role in medicinal chemistry. The presence of both an amino methyl group and a fluoro substituent in its structure imparts distinct chemical and pharmacological properties, making it a promising candidate for further investigation.

The molecular structure of 4-(aminomethyl)-8-fluoro-5-methyl-1,2,3,4-tetrahydroquinolin-2-one consists of a seven-membered aromatic ring system with modifications at the 1, 2, 3, and 4 positions, forming a tetrahydroquinoline core. The fluoro atom at the 8-position and the methyl group at the 5-position contribute to the compound's overall stability and reactivity. Additionally, the aminomethyl side chain at the 4-position introduces a polar functional group that can interact with biological targets in various ways. This combination of structural features makes it an intriguing molecule for drug discovery efforts.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their reported biological activities across multiple therapeutic areas. Studies have suggested that compounds within this class exhibit potential effects on enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. The fluoro substituent is particularly noteworthy in medicinal chemistry, as fluorine atoms can enhance metabolic stability and binding affinity when incorporated into drug molecules. The aminomethyl group further adds to the compound's versatility by allowing for further derivatization and interaction with biological systems.

Current research in the field of pharmaceutical chemistry has highlighted the importance of structurally diverse heterocycles in developing novel therapeutic agents. 4-(aminomethyl)-8-fluoro-5-methyl-1,2,3,4-tetrahydroquinolin-2-one represents a promising scaffold for medicinal chemists due to its unique combination of functional groups. The fluoro atom at the 8-position may contribute to improved pharmacokinetic properties, while the methyl group at the 5-position could influence electronic distribution and binding interactions. The presence of an aminomethyl side chain provides opportunities for further chemical modifications to optimize biological activity.

One area of active investigation involves exploring the potential of tetrahydroquinoline derivatives as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. Preclinical studies have demonstrated that certain tetrahydroquinoline-based compounds can modulate kinase activity by binding to their active sites or allosteric pockets. The structural features of 4-(aminomethyl)-8-fluoro-5-methyl-1,2,3,4-tetrahydroquinolin-2-one, particularly the fluoro and methyl substituents, may enhance its ability to interact with kinase targets effectively.

Another promising application lies in the development of treatments for neurological disorders. Tetrahydroquinoline derivatives have shown potential as modulators of neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier is crucial for therapeutic efficacy in neurological disorders. The unique structural motifs present in 4-(aminomethyl)-8-fluoro-5-methyl-1,2,3,4-tetrahydroquinolin-2-one, including the fluoro atom and methyl group, may contribute to improved blood-brain barrier penetration compared to other analogs.

The synthesis of 4-(aminomethyl)-8-fluoro-5-methyl-1,2,3,4-tetrahydroquinolin-2-one presents both challenges and opportunities for synthetic chemists. The construction of the tetrahydroquinoline core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Additionally, introducing the desired functional groups while maintaining overall molecular stability requires precise synthetic planning. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one.

In conclusion,4-(aminomethyl)-8-fluoro-5-methyl-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 2169205-11-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to explore its biological activities and pharmacological properties, highlighting its importance as a candidate for further development in drug discovery efforts.